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Compound of Interest |

Compound Name: 17:0-20:3 PG-d5
CAS No.: 2342575-52-2
Cat. No.: B15554051
Get Quote
. J

This document provides essential safety and logistical information for the proper disposal of
17:0-20:3 PG-d5, a deuterated phosphatidylglycerol. Adherence to these procedures is critical
to ensure personnel safety and compliance with environmental regulations. Researchers,
scientists, and drug development professionals should consult the specific Safety Data Sheet
(SDS) provided by the manufacturer for complete guidance.

Immediate Safety Precautions

17:0-20:3 PG-d5 is classified as a hazardous substance. Based on available safety data, it is a
flammable liquid and exhibits acute toxicity if ingested, inhaled, or in contact with skin.[1] It can
also cause skin and eye irritation, and may have carcinogenic effects.[1] Always handle this
compound within a certified chemical fume hood while wearing appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Quantitative Safety Data

The following table summarizes key quantitative safety data for 17:0-20:3 PG-d5. This
information is crucial for risk assessment and safe handling.
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Property Value Source
CAS Number 2936622-53-4 [1]
Molecular Formula C43H73D5Na0O10P [1]
Molecular Weight 814.07 g/mol [1]
Form Solution [1]
Storage Temperature -20°C [1][2]
Flash Point 9.7 °C (49.5 °F) [1]

Step-by-Step Disposal Protocol

The disposal of 17:0-20:3 PG-d5 must be managed by trained personnel in accordance with
institutional and governmental regulations for hazardous chemical waste.

o Waste Collection:

o Collect all waste containing 17:0-20:3 PG-d5, including unused solutions, contaminated
consumables (e.g., pipette tips, vials), and cleaning materials, in a designated and
properly labeled hazardous waste container.

o The container must be made of a material compatible with flammable organic solvents.

o The label should clearly identify the contents, including the full chemical name ("17:0-20:3
PG-d5") and any solvents used. It should also display the appropriate hazard pictograms
(e.g., flammable, toxic).

o Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool hazardous
waste accumulation area.

o The storage area should be away from sources of ignition, such as open flames, sparks,
and hot surfaces, due to the low flash point of the material.

o Ensure secondary containment is in place to prevent spills.
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» Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Do not dispose of 17:0-20:3 PG-d5 down the drain or in regular trash.

o Provide the waste manifest with all necessary information about the chemical composition
of the waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 17:0-20:3 PG-d5.
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Disposal Workflow for 17:0-20:3 PG-d5

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body-img#safe-disposal-of-17-0-20-3-pg-d5-a-procedural-guide
https://www.benchchem.com/product/b15554051/docs?utm_src=pdf-body#safe-disposal-of-17-0-20-3-pg-d5-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Safe Disposal of 17:0-20:3 PG-d5: A Procedural Guide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554051/docs#safe-disposal-of-17-0-20-3-pg-d5-a-
procedural-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

